N-(2-methoxy-5-nitrophenyl)-4-(pentanoylamino)benzamide

• IUPAC Name: N-(2-methoxy-5-nitrophenyl)-4-(pentanoylamino)benzamide
• InChI: InChI=1S/C19H21N3O5/c1-3-4-5-18(23)20-14-8-6-13(7-9-14)19(24)21-16-12-15(22(25)26)10-11-17(16)27-2/h6-12H,3-5H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key: ISKZKJUJFIQECB-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])OC
• Molecular Formula: C19H21N3O5
• Molecular Weight: 371.4 g/mol

Description

N-(2-methoxy-5-nitrophenyl)-4-(pentanoylamino)benzamide is a chemical compound that has been widely used in scientific research for its various biochemical and physiological effects. It is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase-1 (PARP-1), which plays a crucial role in DNA repair and cell survival.

Mechanism of Action

N-(2-methoxy-5-nitrophenyl)-4-(pentanoylamino)benzamide acts as a potent inhibitor of this compound by binding to its catalytic domain. This compound plays a crucial role in DNA repair and cell survival by detecting and repairing DNA damage. Inhibition of this compound leads to the accumulation of DNA damage, which sensitizes cancer cells to chemotherapy and radiation therapy, and triggers cell death in neurodegenerative diseases.
Biochemical and physiological effects:
This compound has various biochemical and physiological effects, including sensitizing cancer cells to chemotherapy and radiation therapy, and triggering cell death in neurodegenerative diseases. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-(2-methoxy-5-nitrophenyl)-4-(pentanoylamino)benzamide has several advantages for lab experiments, including its high potency and selectivity for this compound, and its ability to sensitize cancer cells to chemotherapy and radiation therapy. However, it also has some limitations, such as its poor solubility in aqueous solutions and its potential toxicity to normal cells.

Future Directions

There are several future directions for the research on N-(2-methoxy-5-nitrophenyl)-4-(pentanoylamino)benzamide. One direction is to develop more potent and selective this compound inhibitors with improved pharmacokinetic properties. Another direction is to investigate the potential of this compound inhibitors in combination with other targeted therapies for cancer and neurodegenerative diseases. Additionally, the use of this compound inhibitors as anti-inflammatory agents in various inflammatory diseases is also an area of active research.

Scientific Research Applications

N-(2-methoxy-5-nitrophenyl)-4-(pentanoylamino)benzamide has been widely used in scientific research for its various biochemical and physiological effects. It is a potent inhibitor of this compound, which plays a crucial role in DNA repair and cell survival. This compound is overactivated in various diseases, including cancer, neurodegenerative diseases, and inflammation. Inhibition of this compound has been shown to sensitize cancer cells to chemotherapy and radiation therapy, and to have neuroprotective effects in various neurodegenerative diseases.